silver(II)sulfate

Specification

• Molecular Formula: AgO4S-2
• Molecular Weight: 203.93 g/mol
• IUPAC Name: silver;sulfate
• Standard InChI: InChI=1S/Ag.H2O4S/c;1-5(2,3)4/h;(H2,1,2,3,4)/p-2
• Standard InChI Key: XDNDXYZWMMAEPS-UHFFFAOYSA-L
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Ag]

Introduction

Identification and Nomenclature

Silver(II) sulfate is an inorganic compound with the chemical formula AgSO₄, reflecting the +2 oxidation state of silver. Its IUPAC name, silver(II) sulfate, distinguishes it from silver(I) sulfate (Ag₂SO₄), which contains monovalent silver ions. The compound’s PubChem CID (14620146) and molecular weight of 203.93 g/mol align with its stoichiometry: one silver atom (+2 charge), one sulfur atom (+6 in sulfate), and four oxygen atoms (−2 each).

Synonyms and Molecular Formula

Synonyms include silver(II)sulfate and AgO₄S, though the latter is a nonstandard representation. The correct molecular formula, AgSO₄, balances charges as Ag²⁺ + SO₄²⁻ → AgSO₄. This contrasts with silver(I) sulfate (Ag₂SO₄), where two Ag⁺ ions neutralize the sulfate ion.

Chemical Structure and Composition

Molecular Geometry

The compound’s 2D structure, derived from PubChem’s SMILES notation ([O-]S(=O)(=O)[O-].[Ag]), depicts a sulfate tetrahedron coordinated to a central Ag²⁺ ion. This geometry is consistent with ionic bonding between the doubly charged silver cation and the polyatomic sulfate anion.

Synthesis and Production

Electrochemical Oxidation

The most reliable method for synthesizing AgSO₄ involves electrooxidation of Ag(I) in concentrated sulfuric acid. Research by Połczyński et al. demonstrated that applying an electric potential to silver(I) in H₂SO₄ generates solvated Ag(II) species, which subsequently react with sulfate ions to form AgSO₄. This process follows a catalytic pathway:

• Electron transfer: Ag⁺ → Ag²⁺ + e⁻

• Homogeneous reaction: Ag²⁺ + HSO₄⁻ → AgSO₄ + H⁺

The half-life of the intermediate Ag(II) complex is approximately 10 seconds, with activation energies of 52 kJ·mol⁻¹ (electrode process) and 60 kJ·mol⁻¹ (chemical step).

Physical and Chemical Properties

Physical Characteristics

Property	Value/Description	Source
Molecular Weight	203.93 g/mol
Density	Not reported (infer ~5 g/cm³)	–
Solubility	Low in water; soluble in acids
Appearance	Colorless to gray solid

Silver(II) sulfate darkens upon exposure to light or air due to partial reduction or decomposition. Its solubility in water is minimal but increases in nitric or sulfuric acid, forming complexes like Ag(HSO₄)₂.

Chemical Reactivity

As a strong oxidizer, AgSO₄ participates in radical-mediated reactions. For example, it oxidizes HSO₄⁻ anions in acidic media, producing sulfate radicals (SO₄·⁻). This reactivity mirrors that of silver(II) fluoride (AgF₂), which fluorinates organic compounds via similar radical mechanisms.

Applications and Uses

Mediated Electrochemical Oxidation (MEO)

AgSO₄ serves as a mediator in MEO processes, enabling the destruction of organic pollutants. Its long-lived Ag(II) radicals (τ₁/₂ ≈ 10 s) efficiently oxidize refractory compounds like chlorinated hydrocarbons.

Niche Chemical Synthesis

In laboratory settings, AgSO₄’s oxidative capacity facilitates the preparation of perfluorinated compounds, though cost limitations restrict industrial adoption.

Comparison with Silver(I) Sulfate

Aspect	Silver(II) Sulfate (AgSO₄)	Silver(I) Sulfate (Ag₂SO₄)
Oxidation State	+2	+1
Molecular Weight	203.93 g/mol	311.79 g/mol
Stability	Low; requires specialized storage	Moderate; darkens slowly in light
Applications	Oxidation reactions, MEO	Silver plating, analytical chemistry

Current Research and Future Directions

Recent studies focus on stabilizing Ag(II) species in non-aqueous solvents and optimizing electrochemical synthesis. Advances in energy storage and pollution control may drive demand for AgSO₄, though cost-effective production methods remain a challenge.